Cas no 2169646-97-1 (2,9,9-trimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2,9,9-trimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2169646-97-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6172170
• PubChem ID: 165864477
• Update Time: 2025-10-31

2,9,9-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,9,9-trimethyl-1-oxa-5-azaspiro5.5undecane
• 2169646-97-1
• 2,9,9-trimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1278659

• Inchi： 1S/C12H23NO/c1-10-4-9-13-12(14-10)7-5-11(2,3)6-8-12/h10,13H,4-9H2,1-3H3
• InChI Key： RJKUCNKQKHRZDA-UHFFFAOYSA-N
• SMILES： O1C(C)CCNC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,9,9-trimethyl-1-oxa-5-azaspiro5.5undecane

2,9,9-TriMethyl-1-Oxa-5-AzaSpiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 2169646-97-1, commonly referred to as 2,9,9-trimethyl-1-oxa-5-azaspiro[5.5]undecane, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom—a structure that often imparts unique physical and chemical properties. The spiro system in this molecule is further modified by the presence of an oxa (oxygen) and aza (nitrogen) atoms, making it a spirooxazine derivative.

Recent studies have highlighted the potential of spirocyclic compounds in drug design due to their ability to mimic complex biological structures and interactions. The trimethyl substituents in this molecule contribute to its hydrophobicity, which can be advantageous in designing bioactive molecules with improved pharmacokinetic profiles. Furthermore, the presence of nitrogen and oxygen atoms introduces functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing its versatility in chemical applications.

The synthesis of 2,9,9-trimethyl-1-oxa-5-azaspiro[5.5]undecane typically involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One of the most efficient methods reported in recent literature involves the use of ring-closing metathesis (RCM) followed by functional group transformations. This approach not only ensures high yields but also allows for the incorporation of various substituents to tailor the molecule's properties for specific applications.

In terms of applications, this compound has shown promise in the development of advanced materials such as liquid crystals and polymer precursors. Its rigid spirocyclic structure contributes to its stability under thermal and mechanical stress, making it a candidate for high-performance materials in electronics and aerospace industries. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes, opening avenues for its use in therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of spirooxazine derivatives with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have identified key structural features that influence the molecule's electronic transitions and redox potentials. These insights are invaluable for designing derivatives with tailored optical and electronic properties for applications in optoelectronics and energy storage.

Another area of active research is the exploration of this compound's chiral properties. The presence of multiple stereogenic centers in its structure makes it a potential candidate for enantioselective catalysis. Researchers are investigating how subtle changes in steric and electronic environments can be leveraged to develop asymmetric catalysts with high enantioselectivity.

In conclusion, 2,9,9-trimethyl-1-oxa-5-azaspiro[5.5]undecane represents a fascinating example of how structural complexity can lead to versatile chemical functionality. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a significant role in diverse fields ranging from drug discovery to materials science.